Cas no 2172489-72-2 (tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate)

• Product Name: tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate
• CAS No: 2172489-72-2
• MF: C₁₂H₂₁F₂NO₂
• MW: 249.297450780869
• CID: 6034692
• PubChem ID: 165748463
• Update Time: 2025-06-14

tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate
• 2172489-72-2
• EN300-1653294

• Inchi： 1S/C12H21F2NO2/c1-11(2,3)17-10(16)12(8-9(13)14)4-6-15-7-5-12/h9,15H,4-8H2,1-3H3
• InChI Key： IRXAUUNLBFBZDN-UHFFFAOYSA-N
• SMILES： FC(CC1(C(=O)OC(C)(C)C)CCNCC1)F

Computed Properties

• Exact Mass: 249.15403524g/mol
• Monoisotopic Mass: 249.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate

Comprehensive Overview of tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate (CAS No. 2172489-72-2)

The compound tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate (CAS No. 2172489-72-2) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the piperidine ring and difluoroethyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key reasons for the growing attention toward tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate is its relevance in modern medicinal chemistry. The piperidine scaffold is a common motif in many FDA-approved drugs, particularly those targeting the central nervous system (CNS). The introduction of a difluoroethyl group can enhance metabolic stability and bioavailability, addressing common challenges in drug design. This aligns with current trends in precision medicine and personalized therapeutics, where optimizing pharmacokinetic properties is crucial.

From a synthetic chemistry perspective, the tert-butyl ester group in this compound offers excellent protection for carboxylic acids during multi-step reactions. This feature is particularly valuable in the synthesis of complex molecules, where selective deprotection is required. The compound’s stability under various reaction conditions makes it a preferred choice for researchers exploring novel synthetic pathways. Additionally, the presence of fluorine atoms contributes to its utility in fluorine chemistry, a rapidly growing field due to fluorine’s unique effects on molecular properties.

Environmental and sustainability considerations are also driving interest in compounds like tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate. As the chemical industry shifts toward greener practices, researchers are investigating ways to incorporate fluorinated building blocks efficiently. The compound’s potential for scalable synthesis with minimal waste aligns with the principles of green chemistry, a topic frequently searched in academic and industrial circles.

Another area of exploration is the compound’s role in agrochemical innovation. Fluorinated compounds often exhibit enhanced pesticidal or herbicidal activity due to improved binding affinity and resistance to degradation. While tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate is primarily studied for pharmaceutical applications, its structural attributes could inspire new agrochemical formulations, addressing global food security challenges.

In summary, tert-butyl 4-(2,2-difluoroethyl)piperidine-4-carboxylate (CAS No. 2172489-72-2) represents a versatile and scientifically intriguing compound. Its applications span drug discovery, synthetic methodology development, and sustainable chemistry, making it a subject of ongoing research. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in chemistry and life sciences.